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Cat. No.: B195636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Thiopheneacetyl chloride is a reactive acyl chloride containing a thiophene moiety. Its

susceptibility to hydrolysis is a critical consideration for its handling, storage, and use in

synthetic chemistry, particularly in the development of pharmaceuticals where aqueous

workups are common. This technical guide provides a comprehensive overview of the reactivity

of 2-thiopheneacetyl chloride with water, based on currently available data.

Core Reactivity with Water
2-Thiopheneacetyl chloride reacts exothermically with water in a hydrolysis reaction.[1][2][3]

This reaction leads to the decomposition of the acyl chloride to form 2-thiopheneacetic acid and

hydrogen chloride.[4] The reaction is often described as violent, and it is a key reason why the

compound is classified as moisture-sensitive.[1][5][6][7] Contact with water liberates toxic and

corrosive hydrogen chloride gas.[2][3]

Due to this high reactivity, 2-thiopheneacetyl chloride should be handled under anhydrous

conditions, and stored in a cool, dry place away from moisture.[8]
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A summary of the key physical and chemical properties of 2-thiopheneacetyl chloride is

presented in the table below for easy reference.

Property Value Source

Molecular Formula C₆H₅ClOS [9]

Molecular Weight 160.62 g/mol [9]

Appearance
Clear yellow to dark brown

liquid
[2]

Boiling Point 130 - 135 °C @ 90 mmHg [1]

Flash Point 101 °C / 213.8 °F [1]

Density 1.303 g/mL at 25 °C [9]

Vapor Pressure 4 mmHg @ 83 °C [1][9]

Solubility
Insoluble in water; reacts with

water
[2][4]

Hydrolysis Reaction Pathway
The hydrolysis of 2-thiopheneacetyl chloride proceeds via a nucleophilic acyl substitution

mechanism. The water molecule acts as a nucleophile, attacking the electrophilic carbonyl

carbon of the acyl chloride. This is followed by the elimination of a chloride ion and

deprotonation to yield 2-thiopheneacetic acid and hydrochloric acid.
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Experimental Considerations
Detailed experimental protocols and quantitative kinetic data for the hydrolysis of 2-
thiopheneacetyl chloride are not readily available in the public domain. The information is

primarily found in safety data sheets which emphasize the hazardous nature of the reaction.

General Handling Precautions:

Always handle 2-thiopheneacetyl chloride in a well-ventilated fume hood.

Use personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.

Ensure all glassware and reagents are scrupulously dried before use to prevent unwanted

hydrolysis.

In case of accidental contact with water, be prepared for the evolution of hydrogen chloride

gas. Neutralizing agents should be readily available.

Conclusion
2-Thiopheneacetyl chloride is a highly reactive compound that undergoes rapid and

exothermic hydrolysis in the presence of water to yield 2-thiopheneacetic acid and hydrogen

chloride. This reactivity necessitates careful handling and storage under anhydrous conditions.

While specific kinetic data is scarce, the qualitative understanding of this reaction is crucial for

its safe and effective use in chemical synthesis. Researchers and professionals in drug

development should be acutely aware of its moisture sensitivity to ensure the integrity of their

experiments and the safety of their laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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